Cas no 222989-99-3 (Finasteride acetate)

• Product Name: Finasteride acetate
• CAS No: 222989-99-3
• MF: C₂₅H₄₀N₂O₄
• MW: 432.5961
• CID: 2601460
• PubChem ID: 78357778
• Update Time: 2025-05-19

Finasteride acetate Chemical and Physical Properties

Names and Identifiers

• Finasteride (acetate)
• MK906 acetate
• MK-906 acetate
• Finasteride acetate
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide;acetic acid
• 222989-99-3
• CS-1768
• DA-53197
• HY-13635A

• Inchi： 1S/C23H36N2O2.C2H4O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4;1-2(3)4/h11,13-18H,6-10,12H2,1-5H3,(H,24,26)(H,25,27);1H3,(H,3,4)/t14-,15-,16-,17+,18+,22-,23+;/m0./s1
• InChI Key： CYWQSECJQBIRJR-ZNBOUQNXSA-N
• SMILES： O=C([C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])[C@@](C([H])=C([H])C(N4[H])=O)(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H].O([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 432.298808g/mol
• Monoisotopic Mass: 432.298808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 709
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5
• Molecular Weight: 432.6g/mol

Finasteride acetate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on Finasteride acetate

Finasteride acetate (CAS No: 222989-99-3): A Comprehensive Overview in Modern Pharmaceutical Research

Finasteride acetate, with the chemical identifier CAS No: 222989-99-3, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This ester derivative of finasteride, a well-known 5-alpha-reductase inhibitor, plays a crucial role in various therapeutic applications, particularly in the management of androgenic conditions. The compound's unique structural properties and biological interactions have made it a subject of extensive research, leading to novel insights into its mechanisms of action and potential clinical uses.

The chemical structure of Finasteride acetate (CAS No: 222989-99-3) features a steroidal backbone with an acetic acid ester group, which modulates its pharmacokinetic profile compared to its parent compound, finasteride. This modification enhances its solubility and bioavailability, making it a promising candidate for drug delivery systems. Recent studies have highlighted the compound's efficacy in inhibiting 5-alpha-reductase enzymes, which are pivotal in the conversion of testosterone to dihydrotestosterone (DHT). This enzymatic inhibition is particularly relevant in conditions such as benign prostatic hyperplasia (BPH) and androgenetic alopecia (AGA), where DHT levels are elevated.

In the realm of academic research, Finasteride acetate (CAS No: 222989-99-3) has been investigated for its potential applications beyond traditional therapeutic areas. Emerging findings suggest that the compound may exhibit anti-inflammatory properties, making it a candidate for treating inflammatory skin disorders. Additionally, its ability to modulate androgen receptor activity has sparked interest in its role in managing hormonal imbalances associated with certain cancers. These discoveries underscore the versatility of Finasteride acetate and its implications for future drug development.

One of the most compelling aspects of Finasteride acetate (CAS No: 222989-99-3) is its potential in personalized medicine. Researchers are exploring how genetic variations can influence the compound's efficacy and side effect profiles. By integrating pharmacogenomic data with traditional pharmacokinetic studies, scientists aim to develop tailored dosing regimens that optimize therapeutic outcomes while minimizing adverse effects. This approach aligns with the broader goals of precision medicine, where treatments are customized to individual patient characteristics.

The synthesis and characterization of Finasteride acetate (CAS No: 222989-99-3) have also advanced significantly, thanks to innovations in synthetic chemistry and analytical techniques. Modern methodologies enable high-purity production and precise structural elucidation, ensuring that the compound meets stringent pharmaceutical standards. These advancements have facilitated preclinical trials, where Finasteride acetate has demonstrated encouraging results in animal models of BPH and AGA. The data from these trials provide a strong foundation for conducting human clinical studies, further validating its therapeutic potential.

From a regulatory perspective, the development of Finasteride acetate (CAS No: 222989-99-3) adheres to rigorous guidelines set forth by global health authorities such as the FDA and EMA. These regulations ensure that the compound is safe, effective, and suitable for clinical use. The ongoing clinical trials are meticulously designed to assess both the primary and secondary endpoints, including efficacy, safety, and patient-reported outcomes. Such comprehensive evaluations are essential for gaining regulatory approval and bringing Finasteride acetate to market as a viable therapeutic option.

The economic impact of Finasteride acetate (CAS No: 222989-99-3) cannot be overlooked either. As pharmaceutical companies invest in research and development, they aim to capitalize on the growing demand for treatments targeting hormonal disorders. The market for such compounds is expanding due to an aging population and increased awareness of conditions like BPH and AGA. By leveraging their expertise in medicinal chemistry and biotechnology, these companies hope to position Finasteride acetate as a key player in this dynamic market landscape.

In conclusion, Finasteride acetate (CAS No: 222989-99-3) represents a significant advancement in pharmaceutical research with far-reaching implications for patient care. Its unique chemical properties, combined with emerging evidence from clinical studies, position it as a promising therapeutic agent for various medical conditions. As research continues to uncover new applications and refine treatment protocols, Finasteride acetate is poised to make substantial contributions to modern medicine.